Cas no 200334-95-8 (Boc-D-Asp(OtBu)-OH DCHA)

Boc-D-Asp(OtBu)-OH DCHA is a protected derivative of D-aspartic acid, featuring tert-butoxycarbonyl (Boc) and tert-butyl (OtBu) protecting groups, paired with dicyclohexylamine (DCHA) as a counterion. This compound is widely used in peptide synthesis, particularly in solid-phase and solution-phase methodologies, due to its enhanced stability and reduced racemization risk. The Boc and OtBu groups provide selective deprotection under mild acidic conditions, facilitating controlled peptide chain elongation. The DCHA salt form improves solubility in organic solvents, ensuring efficient handling and purification. Its high purity and consistent performance make it a reliable choice for researchers in medicinal chemistry and bioconjugation applications.
Boc-D-Asp(OtBu)-OH DCHA structure
Boc-D-Asp(OtBu)-OH DCHA structure
Product Name:Boc-D-Asp(OtBu)-OH DCHA
CAS No:200334-95-8
MF:C25H46N2O6
MW:470.642548084259
MDL:MFCD00076911
CID:240705
PubChem ID:50998699
Update Time:2025-10-29

Boc-D-Asp(OtBu)-OH DCHA Chemical and Physical Properties

Names and Identifiers

    • Boc-D-Asp(OtBu)-OH DCHA
    • BOC-D-ASP(OTBU)-OH
    • Boc-D-Asp(OtBu)-OH · DCHA
    • BOC-D-ASP(OTBU)-OH.DCHA
    • Boc-D-Asp(OtBu)-OH�DCHA
    • Boc-D-aspartic acid β-tert-butyl ester dicyclohexylammonium salt
    • Boc-D-Aspartic Acid-Beta-T-Butyl Ester Dicyclohexylammonium Salt
    • Dicyclohexylamine (R)-4-(tert-butoxy)-2-((tert-butoxycarbonyl)amino)-4-oxobutanoate
    • N-cyclohexylcyclohexanamine,(2R)-4-[(2-methylpropan-2-yl)oxy]-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoic acid
    • Boc-D-Asp(OtBu)-OH inverted exclamation mark currencyDCHA
    • N-Boc-D-aspartic acid 4-tert-butyl ester dicyclohexylammonium salt
    • Dicyclohexylamine (R)-4-tert-butoxy-2-(tert-butoxycarbonylamino)-4-oxobutanoate
    • 200334-95-8
    • CS-0361246
    • Boc-D-Asp(OtBu)-OH . DCHA
    • AKOS016002241
    • (2R)-4-tert-Butoxy-2-[(tert-butoxycarbonyl)amino]-4-oxobutanoic acid--N-cyclohexylcyclohexanamine (1/1) (non-preferred name)
    • N-Boc-D-aspartic acid 4-tert-butyl ester dicyclohexylaMMoniuM salt,
    • D95664
    • DTXSID50679346
    • A851370
    • MFCD00076911
    • EiM17-03065
    • (2R)-4-(TERT-BUTOXY)-2-[(TERT-BUTOXYCARBONYL)AMINO]-4-OXOBUTANOIC ACID; DICHA
    • (2R)-4-tert-Butoxy-2-[(tert-butoxycarbonyl)amino]-4-oxobutanoic acid--N-cyclohexylcyclohexanamine (1/1)
    • MDL: MFCD00076911
    • Inchi: 1S/C13H23NO6.C12H23N/c1-12(2,3)19-9(15)7-8(10(16)17)14-11(18)20-13(4,5)6;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h8H,7H2,1-6H3,(H,14,18)(H,16,17);11-13H,1-10H2/t8-;/m1./s1
    • InChI Key: OMYRDWOMNDCKEJ-DDWIOCJRSA-N
    • SMILES: O(C(C[C@H](C(=O)O)NC(=O)OC(C)(C)C)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 470.33600
  • Monoisotopic Mass: 470.336
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 493
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114A^2

Experimental Properties

  • Boiling Point: 607.7 °C at 760 mmHg
  • Flash Point: 321.3 °C
  • PSA: 113.96000
  • LogP: 5.71930

Boc-D-Asp(OtBu)-OH DCHA Security Information

  • Storage Condition:Store at 0-5 ° C

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Additional information on Boc-D-Asp(OtBu)-OH DCHA

Comprehensive Guide to Boc-D-Asp(OtBu)-OH DCHA (CAS No. 200334-95-8): Properties, Applications, and Industry Insights

Boc-D-Asp(OtBu)-OH DCHA, with the CAS number 200334-95-8, is a highly specialized protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of N-Boc-protected aspartic acid derivatives, where the tert-butyl (OtBu) group shields the carboxyl side chain, and the dicyclohexylamine (DCHA) salt form enhances stability. Its unique structure makes it indispensable for constructing complex peptides with precise stereochemistry, particularly in drug discovery and bioconjugation applications.

The growing demand for custom peptide synthesis and therapeutic peptides has propelled interest in Boc-D-Asp(OtBu)-OH DCHA. Researchers frequently search for terms like "Boc-D-Asp(OtBu)-OH DCHA solubility", "CAS 200334-95-8 supplier", and "aspartic acid derivatives for SPPS" (solid-phase peptide synthesis), reflecting its critical role in modern biochemistry. The compound’s compatibility with Fmoc/tBu strategies and resistance to racemization during coupling reactions make it a preferred choice for synthesizing GPCR-targeting peptides and antibody-drug conjugates (ADCs).

From a technical perspective, Boc-D-Asp(OtBu)-OH DCHA exhibits excellent solubility in polar aprotic solvents like DMF and DMSO, which aligns with industry trends toward green chemistry and low-waste synthesis. Recent studies highlight its utility in peptide vaccines and mRNA delivery systems, addressing hot topics such as personalized medicine and next-generation biologics. Analytical methods like HPLC purity testing and chiral analysis are essential for quality control, as emphasized in queries such as "CAS 200334-95-8 HPLC conditions".

Innovations in continuous flow peptide synthesis have further elevated the relevance of Boc-D-Asp(OtBu)-OH DCHA, as its stability under mild conditions supports automated manufacturing. The compound’s D-configuration is particularly valuable for designing protease-resistant peptides, a key focus area in oncology research and metabolic disorder therapeutics. Suppliers often provide technical data sheets addressing storage conditions (-20°C) and handling precautions, which are critical for maintaining batch consistency.

Beyond pharmaceuticals, CAS 200334-95-8 finds niche applications in material science, such as modifying biodegradable polymers for drug-eluting stents. The rise of AI-assisted peptide design has also increased searches for "Boc-D-Asp(OtBu)-OH DCHA molecular descriptors", underscoring its role in computational chemistry workflows. Regulatory compliance (e.g., REACH and USP/EP standards) remains a priority for users, as reflected in frequent queries about certificates of analysis (CoA).

In conclusion, Boc-D-Asp(OtBu)-OH DCHA (200334-95-8) represents a cornerstone reagent for advancing peptide-based therapeutics. Its optimized protection scheme, salt stability, and versatility across bioconjugation techniques position it at the forefront of life sciences innovation. As the industry shifts toward precision biomolecules, this compound will continue to enable breakthroughs in targeted drug delivery and structural biology.

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